Cas no 4401-32-5 (4,4-Dimethylcycloheptane-1-carboxylic acid)

• Product Name: 4,4-Dimethylcycloheptane-1-carboxylic acid
• CAS No: 4401-32-5
• Molecular Formula: C₁₀H₁₈O₂
• Molecular Weight: 170.248723506927
• MDL: MFCD21125302
• CID: 5617119
• PubChem ID: 65084279

4,4-Dimethylcycloheptane-1-carboxylic acid Properties

Names and Identifiers

• EN300-3005900
• AKOS014417130
• 4,4-dimethylcycloheptane-1-carboxylic acid
• 4401-32-5

• MDL： MFCD21125302
• InChIKey： ZATOTMBDEGLOGS-UHFFFAOYSA-N
• Inchi： 1S/C10H18O2/c1-10(2)6-3-4-8(5-7-10)9(11)12/h8H,3-7H2,1-2H3,(H,11,12)
• SMILES： OC(C1CCCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 170.130679813g/mol
• Heavy Atom Count: 12
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids